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Compound of Interest

Compound Name: NUCC-0226272

Cat. No.: B12372003 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with NUCC-0226272. It includes

detailed personal protective equipment (PPE) requirements, handling and storage protocols,

and disposal plans to ensure a safe laboratory environment.

Compound Information
NUCC-0226272 is a potent Proteolysis-targeting chimera (PROTAC) designed to induce the

degradation of Enhancer of zeste homolog 2 (EZH2).[1][2] It demonstrates anti-proliferative

effects and is utilized in cancer research.[2][3][4]

Identifier Value

IUPAC Name
Substituted 3-amino-5-phenylbenzamide

compound

CAS Number 3004503-12-9

Molecular Formula Not explicitly provided in search results.

Molecular Weight Not explicitly provided in search results.

Primary Target EZH2
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To ensure personal safety and prevent exposure, the following PPE is mandatory when

handling NUCC-0226272.

Protection Type Specific Recommendations

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Impervious clothing and lab coats.

Respiratory A suitable respirator should be used.

Note: Engineering controls such as adequate ventilation and the provision of accessible safety

showers and eye wash stations are also crucial.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of NUCC-0226272 and to

ensure the safety of laboratory personnel.

Precautions for Safe Handling:

Avoid inhalation of dust and aerosols.

Prevent contact with eyes and skin.[5][6][7]

Use only in areas with appropriate exhaust ventilation.[5][6][7]

Conditions for Safe Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.[5][7]
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Storage Condition Duration

Powder -20°C

In solvent
-80°C (use within 6 months); -20°C (use within 1

month)[2]

Note: For in vivo experiments, it is recommended to prepare the working solution fresh on the

day of use.[2]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures immediately.

Accidental Release Measures:

Personal Precautions: Use full personal protective equipment. Evacuate personnel to safe

areas and ensure adequate ventilation.[5][7]

Environmental Precautions: Prevent further leakage or spillage. Keep the product away from

drains and water courses.[5][7]

Containment and Cleaning: Absorb solutions with a liquid-binding material like diatomite.

Decontaminate surfaces by scrubbing with alcohol. Dispose of contaminated material

according to disposal protocols.[5]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth resuscitation.[5][6][7]

In Case of Skin Contact: Rinse the skin thoroughly with large amounts of water. Remove

contaminated clothing and shoes. Call a physician.[6][7]

In Case of Eye Contact: Immediately flush eyes with large amounts of water, separating

eyelids. Remove contact lenses if present. Call a physician.[6]
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If Swallowed: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[5]

[7]

Disposal Plan
Dispose of NUCC-0226272 and its container in accordance with local, state, and federal

regulations. Do not release into the environment.

Experimental Protocols and Visualizations
Signaling Pathway of NUCC-0226272

NUCC-0226272 is a PROTAC that works by hijacking the cell's natural protein disposal system

to target EZH2 for degradation. This process involves the formation of a ternary complex

between NUCC-0226272, an E3 ubiquitin ligase, and the target protein EZH2.
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Cellular Environment
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Ubiquitination and Degradation
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Start

Culture LNCaP and 22Rv1 cells

Treat cells with NUCC-0226272
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Perform anti-proliferative assay

Analyze and quantify results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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